2-amino-2-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol

Specification

• CAS No.: 1183772-33-9
• Molecular Formula: C6H11N3O
• Molecular Weight: 141.17 g/mol
• IUPAC Name: 2-amino-2-(1-methylpyrazol-4-yl)ethanol
• Standard InChI: InChI=1S/C6H11N3O/c1-9-3-5(2-8-9)6(7)4-10/h2-3,6,10H,4,7H2,1H3
• Standard InChI Key: OZVXTNDTEWDMGH-UHFFFAOYSA-N
• SMILES: CN1C=C(C=N1)C(CO)N
• Canonical SMILES: CN1C=C(C=N1)C(CO)N

Introduction

2-Amino-2-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol is a chemical compound with the molecular formula C₆H₁₁N₃O and a molecular weight of 141.17 g/mol. It is identified by the CAS number 1183772-33-9 and the MDL number MFCD12782010. This compound belongs to the class of organic compounds known as pyrazoles, which are five-membered heterocyclic rings containing two nitrogen atoms.

Structural Information

The structural information for 2-amino-2-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol includes its SMILES notation, InChI, and InChIKey. The SMILES notation is CN1C=C(C=N1)C(CO)N, indicating the arrangement of atoms in the molecule. The InChI is InChI=1S/C6H11N3O/c1-9-3-5(2-8-9)6(7)4-10/h2-3,6,10H,4,7H2,1H3, and the InChIKey is OZVXTNDTEWDMGH-UHFFFAOYSA-N.

Safety and Handling

The compound is classified with a signal word of "Warning" and comes with several precautionary statements, including P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501. These statements indicate potential hazards such as skin irritation and the need for protective measures during handling.

Comparison with Similar Compounds

Other compounds in the pyrazole family, such as 2-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol (CAS 176661-75-9) and 2-amino-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol (CAS 1152927-77-9), have been studied for their chemical and biological properties. These compounds share similarities in structure but differ in functional groups, which can significantly affect their reactivity and biological activity.

Data Table: Comparison of Related Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight
2-Amino-2-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol	1183772-33-9	C₆H₁₁N₃O	141.17 g/mol
2-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol	176661-75-9	C₆H₁₀N₂O	126.16 g/mol
2-amino-1-(1-methyl-1H-pyrazol-4-yl)ethan-1-ol	1152927-77-9	C₆H₁₁N₃O	141.17 g/mol
2-{[(1-methyl-1H-pyrazol-4-yl)methyl]amino}ethanol	400877-07-8	C₇H₁₃N₃O	155.20 g/mol